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Quantitative Profiling of Pyridone 6

The table below summarizes the half-maximal inhibitory concentration (IC50) values of Pyridone 6,

demonstrating its potent and selective inhibition of the Janus kinase (JAK) family [1].

Target IC₅₀ Value Notes

JAK2 1 nM Potent inhibition [1].

TYK2 1 nM Potent inhibition [1].

JAK3 5 nM Potent inhibition [1].

JAK1 15 nM Value specified for murine JAK1 [1].

Other Tyrosine Kinases 130 nM to >10 mM Weaker affinities, indicating high selectivity [1].

This profiling establishes Pyridone 6 as a pan-JAK inhibitor with high potency against JAK2 and TYK2,

and significantly weaker activity against a panel of other protein tyrosine kinases, confirming its selectivity

for the JAK family [1].
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Cellular and In Vivo Efficacy

In Vitro Models: Pyridone 6 inhibited IL-2 driven proliferation of CTLL cells (IC50 = 0.1 μM) and IL-4
driven proliferation (IC50 = 0.052 μM). It also modulates T-helper cell development, reducing IFN-γ

and IL-13 while enhancing IL-17 and IL-22 expression within a specific concentration range [1].
In Vivo Models: In an atopic dermatitis (AD)-like model using NC/Nga mice, Pyridone 6 delivered via

polylactic acid with glycolic acid (PLGA) nanoparticles (P6-nano) strongly ameliorated disease
symptoms, with efficacy comparable to betamethasone ointment [1].

The JAK-STAT Signaling Pathway Pyridone 6 exerts its effects by inhibiting the JAK-STAT pathway. The

following diagram illustrates the core mechanism of this pathway, which Pyridone 6 targets.
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Pyridone 6 inhibits JAK kinases, blocking JAK-STAT pathway activation and gene transcription.

Experimental Protocol Overview

While the search results lack step-by-step methodologies for all experiments, they provide details on the core

biochemical kinase assay used to determine the IC50 values [1].

Biochemical JAK Kinase Assay

Enzyme Preparation: The kinase domains of human JAK1, JAK2, JAK3, and TYK2 were expressed
in Sf21 insect cells using a baculovirus system and purified via affinity chromatography [1].

Assay Conditions: The kinase reaction was performed using a homogeneous time-resolved
fluorescence (HTRF) assay. The reaction mixture included the JAK enzyme, a peptide substrate, ATP

(at a concentration of 1 mM), and the test compound (Pyridone 6) or a control in a solution
containing DMSO [1].

IC50 Calculation: The IC50 value was calculated as the compound concentration required to inhibit
50% of the fluorescent signal generated by the kinase reaction after a one-hour incubation period [1].

Key Considerations for Researchers

Research-Only Compound: Pyridone 6 is explicitly labeled "For research use only" and is not

intended for diagnostic or therapeutic applications in patients [1].
Pathway Complexity: The JAK-STAT pathway is involved in a wide array of critical biological

functions, including hematopoiesis, immune balance, and tissue homeostasis [2]. Dysregulation of
this pathway is implicated in immunodeficiency, autoimmune diseases, inflammatory conditions, and

cancer [2] [3] [4].
Tool Compound Utility: Given its potent and selective pan-JAK inhibitory profile, Pyridone 6 serves

as a valuable tool compound for probing JAK-STAT signaling biology in various cellular and animal
models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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